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Compound Name: Diethylaluminium cyanide

Cat. No.: B1591682

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylaluminium cyanide, often referred to as Nagata's reagent, is an organoaluminium
compound with the chemical formula ((Cz2Hs)2AICN)n.[1] This colorless compound, typically
handled as a solution in an organic solvent like toluene, is a crucial reagent in organic
synthesis.[1][2] Its primary and most notable application is in the hydrocyanation of a,3-
unsaturated ketones, a reaction that facilitates the formation of alkylnitriles.[1][2] These nitriles
are valuable precursors for a wide range of organic compounds, including amines, amides,
carboxylic acids, and esters, which are significant in the development of pharmaceuticals and
agrochemicals.[1][2]

First reported in 1962 by Wataru Nagata and his colleagues, this reagent was developed to
improve upon existing hydrocyanation methods that used alkali cyanides, which often resulted
in poor yields and lacked stereocontrol.[2] Diethylaluminium cyanide offers a balance of
reactivity and selectivity, making it a powerful tool for targeted organic synthesis.[2]

Core Properties of Diethylaluminium Cyanide

The fundamental chemical and physical properties of Diethylaluminium cyanide are
summarized in the table below for easy reference.
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Property

Value

CAS Number

5804-85-3[1][2][3][4][5]

Molecular Formula

CsH10AIN[2][3]

Molecular Weight 111.12 g/mol [2][5]
IUPAC Name diethylalumanylformonitrile[1][2]
Appearance Colorless to pale yellow syrup or liquid[1][6]
Density 0.864 g/mL at 25 °C[1][5]
Boiling Point 162 °C at 0.02 mmHg[1]
Flash Point 7 °C (45 °F) - closed cup[1]
Soluble in toluene, benzene, hexane, and
Solubility isopropy! ether.[1][6] Reacts violently with water.

[1]2]

Synthesis and Structure

Diethylaluminium cyanide is synthesized through the reaction of triethylaluminium with a
slight excess of hydrogen cyanide.[1][2] This reaction is typically performed at low
temperatures to control the exothermic reaction and minimize decomposition.[2]
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Structurally, Diethylaluminium cyanide exists as oligomeric species, primarily as cyclic

trimers or tetramers, in both solution and solid states.[2] This aggregation occurs through
bridging cyanide ligands, where the nitrogen atom of the cyanide group coordinates to an
adjacent aluminium center, forming Al-CN-Al linkages.[2]

Reactivity and Applications in Organic Synthesis

The primary utility of Diethylaluminium cyanide lies in its role as a potent reagent for the
hydrocyanation of various substrates, most notably a,3-unsaturated ketones, to produce
nitriles.[2] The Lewis acidic nature of the aluminium center plays a crucial role in this
transformation. The reaction is also influenced by the basicity of the solvent used.[1]

Experimental Protocols
Synthesis of Diethylaluminium Cyanide

The following protocol is a representative procedure for the synthesis of Diethylaluminium
cyanide.
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Caution: This procedure involves highly toxic and pyrophoric materials and should only be

performed by trained personnel in a well-ventilated fume hood with appropriate personal

protective equipment.

Apparatus Setup: A 500-mL, round-bottomed flask is fitted with a vacuum take-off and
connected to a nitrogen source.[6]

Inert Atmosphere: The system is alternately evacuated and filled with nitrogen four times to
ensure an inert atmosphere.[6]

Addition of Triethylaluminium: Approximately 55 mL (0.40 mole) of triethylaluminium is
transferred to the reaction flask under a nitrogen atmosphere. The flask is then weighed to
determine the exact amount.[6]

Solvent Addition: The triethylaluminium is dissolved in 150 mL of anhydrous benzene (or
toluene), added via a pressure-equalizing dropping funnel.[6]

Preparation of Hydrogen Cyanide Solution: A solution of 11.9 g (0.441 mole) of hydrogen
cyanide in 100 mL of anhydrous benzene is prepared and charged into the dropping funnel.

[6]

Reaction: The hydrogen cyanide solution is added dropwise to the stirred and cooled
triethylaluminium solution over approximately 2 hours. The evolution of ethane gas will be
observed.[6]

Completion and Use: The reaction is complete when the evolution of ethane slows
significantly. The resulting solution of Diethylaluminium cyanide can be used for most
hydrocyanation reactions without further purification.[6]

Hydrocyanation of an a,-Unsaturated Ketone

The following is a general workflow for the hydrocyanation of an a,3-unsaturated ketone using

Diethylaluminium cyanide.
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Safety and Handling

Diethylaluminium cyanide is a highly toxic and flammable compound that reacts violently with
water.[2] It is crucial to handle this reagent with extreme caution in a controlled environment.

Hazard Information Details

GHSO06 (Toxic), GHS09 (Environmental Hazard)

GHS Pictograms
[1]

Signal Word Danger[1]

H300: Fatal if swallowed.[7] H310: Fatal in

contact with skin.[2] H330: Fatal if inhaled.[2][7]
Hazard Statements H400: Very toxic to aquatic life.[2][7] H225:

Highly flammable liquid and vapor.[7] EUH032:

Contact with acids liberates very toxic gas.[7]

P210: Keep away from heat/sparks/open
flames/hot surfaces. — No smoking.[7] P260:
Do not breathe
dust/fume/gas/mist/vapors/spray.[7] P262: Do
Precautionary Statements not get in eyes, on skin, or on clothing.[1] P273:
Avoid release to the environment.[1][7] P280:
Wear protective gloves/protective clothing/eye
protection/face protection.[1][7] P284: Wear

respiratory protection.[1][7]

Handling and Storage:

Work should be conducted in a well-ventilated fume hood.[2]

Handle and store under an inert gas, such as nitrogen.[8]

Keep containers tightly closed in a cool, dry, and well-ventilated area.[8]

Store away from water, acids, and strong oxidizing agents.[8]

Use spark-proof tools and explosion-proof equipment.[8]
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e Personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, is
mandatory.[2] In some cases, a full-face respirator may be necessary.[8]

Disposal:
o Waste material must be disposed of in accordance with national and local regulations.

» Do not mix with other waste. Handle uncleaned containers as you would the product itself.

Conclusion

Diethylaluminium cyanide is a highly effective and selective reagent for the hydrocyanation of
a,B-unsaturated ketones and other substrates. Its discovery was a significant advancement in
synthetic organic chemistry, providing a reliable method for the formation of nitriles. While its
toxicity and reactivity demand careful handling, its utility in the synthesis of complex organic
molecules, particularly in the context of drug discovery and development, is well-established.
Researchers and scientists utilizing this reagent must adhere to strict safety protocols to ensure
its safe and effective application in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diethylaluminium Cyanide: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591682#diethylaluminium-cyanide-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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